Cas no 2640949-15-9 (9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine)

• Product Name: 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine
• CAS No: 2640949-15-9
• MF: C₁₅H₁₅N₅O
• MW: 281.312502145767
• CID: 5316380
• PubChem ID: 154829327
• Update Time: 2025-06-08

9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• F6796-0933
• AKOS040731621
• 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine
• 2640949-15-9

• Inchi： 1S/C15H15N5O/c1-21-12-4-2-3-10(7-12)19-14-13-15(17-8-16-14)20(9-18-13)11-5-6-11/h2-4,7-9,11H,5-6H2,1H3,(H,16,17,19)
• InChI Key： FFPRPMDVTUXADP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1C2=C(N=CN=1)N(C=N2)C1CC1

Computed Properties

• Exact Mass: 281.12766012g/mol
• Monoisotopic Mass: 281.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Additional information on 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine

Comprehensive Analysis of 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine (CAS No. 2640949-15-9): Properties, Applications, and Research Insights

The compound 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine (CAS No. 2640949-15-9) is a purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure featuring a cyclopropyl group and a methoxyphenyl moiety, this compound exhibits potential as a modulator of biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, a property that aligns with current trends in targeted cancer therapies and autoimmune disease treatments.

In the context of modern drug discovery, purine-based compounds like 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine are being extensively studied for their ability to interact with adenosine receptors. This interaction is crucial for developing treatments for conditions such as inflammation, neurodegenerative disorders, and cardiovascular diseases. The compound's selective binding affinity makes it a promising candidate for further preclinical evaluation, especially in the era of personalized medicine where specificity is paramount.

The synthesis of CAS 2640949-15-9 involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such compounds, addressing environmental concerns while maintaining high yields. This approach resonates with the growing demand for eco-friendly pharmaceutical production methods, a topic frequently searched in academic and industrial circles.

From a structural perspective, the cyclopropyl ring in 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine contributes to enhanced metabolic stability compared to larger alkyl substituents. This characteristic is particularly valuable in drug design, as it can lead to improved pharmacokinetic profiles. Computational chemistry studies using molecular docking and quantum mechanical calculations have provided insights into how this compound interacts with biological targets, information that is highly sought after by researchers in molecular modeling communities.

The analytical characterization of 2640949-15-9 typically employs advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for quality control in pharmaceutical development, ensuring batch-to-batch consistency. Recent publications have highlighted the compound's distinct spectroscopic signatures, which serve as valuable references for laboratories working with similar purine derivatives.

In the realm of intellectual property, 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine has been featured in several patent applications related to kinase inhibition. This reflects the commercial potential of such compounds in the competitive landscape of drug development. The compound's structural features are often compared to established kinase inhibitors in scientific literature, with researchers investigating whether its modified purine core offers advantages in terms of selectivity or reduced side effects.

Current research trends indicate growing interest in the structure-activity relationship (SAR) of purine analogs like CAS 2640949-15-9. Scientists are systematically modifying various positions on the purine scaffold to optimize biological activity while minimizing toxicity. These studies frequently appear in high-impact medicinal chemistry journals, demonstrating the compound's relevance in contemporary drug discovery efforts.

The stability profile of 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine under different storage conditions has been another focus area. Proper handling and storage protocols are crucial for maintaining the compound's integrity, especially for long-term research projects. Recent stability-indicating studies have provided valuable data on optimal storage temperatures and compatible container materials, information that is frequently queried by laboratory personnel.

As the pharmaceutical industry continues to explore small molecule therapeutics, compounds like 2640949-15-9 represent important tools for understanding biological mechanisms. Their relatively simple structure compared to biologics allows for easier modification and optimization, making them attractive candidates for lead compound development. This advantage is particularly relevant in the current research climate where rapid development of therapeutic agents is often required.

Looking forward, the scientific community anticipates more detailed studies on the in vivo behavior of 9-cyclopropyl-N-(3-methoxyphenyl)-9H-purin-6-amine. Pharmacodynamic and pharmacokinetic studies will be crucial for determining its potential transition from bench research to clinical applications. Such investigations are expected to address common questions about bioavailability, metabolism, and tissue distribution that researchers frequently pose when evaluating new chemical entities.